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Compound of Interest

1-(4-methoxybenzyl)-1H-pyrazol-
Compound Name:
5-amine

cat. No.: B1351651

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(4-methoxybenzyl)-1H-pyrazol-5-amine, along with a representative synthetic
protocol and a generalized workflow for its characterization. This document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry.

Core Compound Data

The fundamental molecular and physical properties of 1-(4-methoxybenzyl)-1H-pyrazol-5-
amine are summarized below.
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Property Value Citations
Molecular Formula C11H13NsO [1]
Molecular Weight 203.25 g/mol [1]

203.24 g/mol [2][3]

CAS Number 3528-45-8 [11[2]

1-(4-methoxybenzyl)-1H-
IUPAC Name ]
pyrazol-5-ylamine

) ) Boiling Point: 407.4+30.0°C at
Physical Properties [3]
760 mmHg

Room temperature, away from
Storage o _ [2][3]
light, in an inert atmosphere

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-(4-methoxybenzyl)-1H-
pyrazol-5-amine was not found in the provided search results, a general synthetic
methodology can be inferred from the synthesis of structurally similar compounds. The
following is a representative protocol based on common synthetic routes for substituted
pyrazoles.

Representative Synthesis of Substituted 5-Aminopyrazoles

A common method for synthesizing 5-aminopyrazole derivatives involves the
cyclocondensation reaction between a hydrazine derivative and a B-ketonitrile or a similar
three-carbon precursor.

Example Reaction: The synthesis of a similar compound, 1-(4-methoxyphenyl)-3-phenyl-1H-
pyrazol-5-amine, was achieved through the regiospecific reaction of benzoylacetonitrile with 2-
(4-methoxyphenyl)hydrazinium chloride.[4] Another related synthesis of 5-amino-1-(4-
methoxyphenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester involved refluxing (4-
methoxyphenyl)hydrazine hydrochloride and ethyl (ethoxymethylene)cyanoacetate with
potassium carbonate in ethanol.[5]
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Proposed Protocol for 1-(4-methoxybenzyl)-1H-pyrazol-5-amine:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine (4-
methoxybenzyl)hydrazine hydrochloride (1 equivalent), an appropriate (-ketonitrile or a
related precursor (1 equivalent), and a suitable base such as potassium carbonate or
triethylamine (1.1 equivalents) in a solvent like ethanol or toluene.

Reaction Execution: Heat the reaction mixture to reflux and monitor the progress of the
reaction using an appropriate technique, such as Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. If a
precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under
reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl
acetate) and water.

Purification: The organic layer is separated, dried over anhydrous sodium sulfate, and the
solvent is evaporated. The crude product is then purified by column chromatography on silica
gel or by recrystallization from a suitable solvent system to yield the pure 1-(4-
methoxybenzyl)-1H-pyrazol-5-amine.

Visualized Workflows and Pathways

General Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of a target compound like 1-(4-methoxybenzyl)-1H-pyrazol-5-amine.
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Synthesis
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((4-methoxybenzyl)hydrazine,
B-ketonitrile)

Cyclocondensation
Reaction

Reaction Work-up
(Extraction, Washing)

Purification
(Chromatography,
Recrystallization)

Yield & Purity Check

Characterization
Pure Product:
1-(4-methoxybenzyl)-1H-pyrazol-5-amine
\

NMR Spectroscopy Mass Spectrometry
[ (tH, 15C) ] ( (MS) ) ER Spectroscopa

BioIogicaI)ZCaluation (Optignal)

Biological Screening Molecular Docking
(e.g., Kinase Assays, Antimicrobial) (e.g., with COX-2)

Purity Analysis
(HPLC, Elemental Analysis)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Simplified COX-2 Inflammatory Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1351651?utm_src=pdf-body-img
https://www.benchchem.com/product/b1351651?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. appretech.com [appretech.com]

e 2. achmem.com [achmem.com]

e 3. 1-(4-Methoxybenzyl)-1H-pyrazol-5-amine [myskinrecipes.com]

e 4. 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine - PMC [pmc.ncbi.nlm.nih.gov]

e 5. prepchem.com [prepchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 1-(4-
methoxybenzyl)-1H-pyrazol-5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351651#1-4-methoxybenzyl-1h-pyrazol-5-amine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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